Single photon transient hot electron ionization of C60

Physical Chemistry Chemical Physics Pub Date: 2017-05-08 DOI: 10.1039/C7CP01705G

Abstract

Recent experiments have demonstrated that C60 can ionize in a thermal process after absorption of a photon with energy far above the ionization energy. This indirect ionization mechanism is investigated here by calculating the total and singly charged ion yields, electron energy distributions, and effective electronic temperatures as a function of photon energy.

Graphical abstract: Single photon transient hot electron ionization of C60
Single photon transient hot electron ionization of C60
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